5-(4-bromophenyl)-2-(4-chlorophenyl)-3-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 5-(4-bromophenyl)-2-(4-chlorophenyl)-3-(4-methylphenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C24H18BrClN2O3/c1-14-2-4-15(5-3-14)21-20-22(31-28(21)19-12-8-17(26)9-13-19)24(30)27(23(20)29)18-10-6-16(25)7-11-18/h2-13,20-22H,1H3
• InChI Key: SCDMWIVARPGQQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)Br)ON2C5=CC=C(C=C5)Cl
• Molecular Formula: C24H18BrClN2O3
• Molecular Weight: 497.8 g/mol

Description

5-(4-bromophenyl)-2-(4-chlorophenyl)-3-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C24H18BrClN2O3 and its molecular weight is 497.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Compounds analogous to the specified chemical have been synthesized through various methods, including 1,3-dipolar cycloaddition reactions and palladium-catalyzed cross-coupling reactions. For example, derivatives of pyrrolo[3,4-d]isoxazole have been synthesized via 1,3-dipolar cycloaddition of nitrones to 1H-pyrrole-2,3-diones, leading to substituted pyrrolo[3,2-d]isoxazoles with distinct structural configurations as confirmed by single-crystal X-ray analysis (Moroz et al., 2018). Additionally, electrochemical polymerization has been employed to create π-conjugated polymers containing pyrrolo[3,2-b]pyrrole-2,5-dione (isoDPP) units, showcasing the versatility of these compounds in polymer synthesis (Welterlich et al., 2015).

Photophysical and Electronic Properties

The photophysical properties of polymers containing pyrrolo[3,4-c]pyrrole-1,4-dione units have been extensively studied. These polymers exhibit strong fluorescence and photoluminescence, making them suitable for electronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. For instance, polymers synthesized from 2,5-bis(4-t-butylphenyl)-3,6-bis(4′-bromophenyl)pyrrolo[3,4-c]pyrrole-1,4-dione demonstrated solubility in common organic solvents and exhibited strong fluorescence, indicating their potential for use in electronic and optoelectronic applications (Zhang et al., 2008).

Applications in Materials Science

These compounds and their derivatives have been explored for their applications in materials science, particularly in the development of organic electronic materials. The unique electronic and photophysical properties of pyrrolo-isoxazole derivatives make them excellent candidates for the fabrication of organic thin-film transistors and polymer solar cells. High-performance polymers for thin-film transistors and efficient polymer solar cells have been synthesized, demonstrating the significant potential of these compounds in renewable energy technologies and organic electronics (Tamilavan et al., 2014).